TAAR1 Binding Affinity and Functional Potency of Tyramine vs. Dopamine and Octopamine
At the mammalian trace amine-associated receptor 1 (TAAR1), tyramine demonstrates a significantly higher binding affinity (Ki = 34 ± 11 nM) compared to the classical neurotransmitter dopamine (Ki = 422 ± 11 nM) and the structurally similar trace amine octopamine (Ki = 493 ± 99 nM). This is a 12.4-fold and 14.5-fold increase in affinity, respectively [1]. Furthermore, tyramine is 31-fold more potent than dopamine in stimulating cAMP accumulation (EC50: 214 nM vs. 6,700 nM) and 18.8-fold more potent than octopamine (EC50: 214 nM vs. 4,029 nM) [1]. These data establish tyramine as a high-potency endogenous TAAR1 agonist, crucial for studies where minimal receptor activation by other amines is required.
| Evidence Dimension | TAAR1 Binding Affinity (Ki) and Functional Potency (EC50 for cAMP accumulation) |
|---|---|
| Target Compound Data | Ki = 34 ± 11 nM; EC50 = 214 ± 67 nM |
| Comparator Or Baseline | Dopamine: Ki = 422 ± 11 nM, EC50 = 6,700 ± 1,700 nM; Octopamine: Ki = 493 ± 99 nM, EC50 = 4,029 ± 75 nM |
| Quantified Difference | 12.4-fold higher affinity vs. Dopamine; 31-fold higher potency vs. Dopamine; 14.5-fold higher affinity vs. Octopamine; 18.8-fold higher potency vs. Octopamine |
| Conditions | Competitive binding assay using [3H]tyramine (20 nM) and cAMP accumulation assay in HEK-293 cells expressing rat TAAR1 |
Why This Matters
This stark potency difference necessitates the use of authentic tyramine over dopamine or octopamine when investigating TAAR1-mediated signaling pathways or screening for TAAR1 ligands.
- [1] Borowsky, B., et al. (2001). Trace amines: Identification of a family of mammalian G protein-coupled receptors. Proceedings of the National Academy of Sciences, 98(16), 8966-8971. View Source
